BENGHE Foundational & Exploratory

Check Availability & Pricing
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Compound of Interest

Compound Name: Sumitone fast red b

cat. No.: B1595642

An In-depth Technical Guide to C.l. Pigment Red 14

This technical guide provides a comprehensive overview of C.I. Pigment Red 14, a single azo
pigment. It is intended for researchers, scientists, and professionals in drug development and
other related fields who require detailed information on its chemical structure, properties, and
synthesis.

Chemical and Physical Properties

C.l. Pigment Red 14 is characterized by the following properties:

Property Value

C.l. Name Pigment Red 14

C.l. Number 12380

CAS Registry Number 6471-50-7[1][2]
Molecular Formula C24H17CIN4O4[1][2]
Molecular Weight 460.87 g/mol [1][2]
Molecular Structure Single Azo[1]
Appearance Powder[2]

Density 1.422 g/lcm? at 23°C[2]
Color Blue-light red[1]
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Synthesis Protocol

The manufacturing of C.I. Pigment Red 14 involves a two-step process: diazotization followed
by an azo coupling reaction.[1]

Step 1: Diazotization of 4-Chloro-2-nitrobenzenamine

e An aqueous solution of 4-Chloro-2-nitrobenzenamine is prepared.

e The solution is acidified, typically with hydrochloric acid.

e The temperature of the solution is lowered to 0-5°C using an ice bath.

e An aqueous solution of sodium nitrite is added dropwise to the cooled solution of the amine.

e The reaction mixture is stirred for a specific duration to ensure the complete formation of the
diazonium salt.

Step 2: Azo Coupling

o A separate alkaline solution of 3-Hydroxy-N-o-tolyl-2-naphthamide (Naphthol AS) is
prepared.

e The diazonium salt solution from Step 1 is slowly added to the Naphthol AS solution.

e The coupling reaction is typically carried out at a controlled temperature and pH to ensure
the desired isomeric purity and particle size of the pigment.

e The resulting pigment precipitates out of the solution.

e The precipitate is then filtered, washed with water to remove any unreacted starting
materials and by-products, and dried to obtain the final C.I. Pigment Red 14.

Chemical Structure

The chemical structure of C.l. Pigment Red 14 is that of a single azo compound.[1]

Chemical structure of C.l. Pigment Red 14.
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Applications

C.l. Pigment Red 14 is a versatile colorant used in a wide range of industries. Its applications
include, but are not limited to, textiles, medicine, food, cosmetics, plastics, paints, inks,
photography, and paper industries.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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